Cas no 1185303-15-4 (4-(4-Ethoxyphenoxy)piperidine hydrochloride)

4-(4-Ethoxyphenoxy)piperidine hydrochloride is a synthetic organic compound featuring a piperidine core substituted with a 4-ethoxyphenoxy group, in its hydrochloride salt form. This structure imparts favorable solubility and stability, making it suitable for pharmaceutical and chemical research applications. The ethoxy and phenoxy substituents enhance its potential as an intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) pathways. Its hydrochloride form ensures improved handling and storage properties. The compound is valued for its precise reactivity and compatibility with further functionalization, supporting its use in medicinal chemistry and drug discovery. High purity grades are typically available for research purposes.

4-(4-Ethoxyphenoxy)piperidine hydrochloride structure

1185303-15-4 structure

Product Name:4-(4-Ethoxyphenoxy)piperidine hydrochloride

CAS No:1185303-15-4

MF:C₁₃H₂₀ClNO₂

MW:257.75640296936

CID:1071034

PubChem ID:46735691

Update Time:2025-10-18

4-(4-Ethoxyphenoxy)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 4-(4-Ethoxyphenoxy)piperidine hydrochloride
- 1185303-15-4
- AKOS015847257
- 4-(4-ethoxyphenoxy)piperidine;hydrochloride
- 4-(4-Ethoxyphenoxy)piperidinehydrochloride
- MDL： MFCD11845778
- Inchi： 1S/C13H19NO2.ClH/c1-2-15-11-3-5-12(6-4-11)16-13-7-9-14-10-8-13;/h3-6,13-14H,2,7-10H2,1H3;1H
- InChI Key： ILGSKFNTKWVIEF-UHFFFAOYSA-N
- SMILES： Cl.O(C1C=CC(=CC=1)OCC)C1CCNCC1

Computed Properties

Exact Mass: 257.1182566g/mol
Monoisotopic Mass: 257.1182566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 184
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 30.5Å²

4-(4-Ethoxyphenoxy)piperidine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM487962-1g	4-(4-Ethoxyphenoxy)piperidine hydrochloride	1185303-15-4	97%	1g	$216	2022-09-04
Chemenu	CM487962-5g	4-(4-Ethoxyphenoxy)piperidine hydrochloride	1185303-15-4	97%	5g	$641	2022-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1952040-1g	4-(4-Ethoxyphenoxy)piperidine hydrochloride	1185303-15-4	97%	1g	￥7190.00	2024-08-09

4-(4-Ethoxyphenoxy)piperidine hydrochloride Related Literature

1. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
2. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
3. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
4. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
5. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528

Additional information on 4-(4-Ethoxyphenoxy)piperidine hydrochloride

Recent Advances in the Study of 4-(4-Ethoxyphenoxy)piperidine Hydrochloride (CAS: 1185303-15-4)

4-(4-Ethoxyphenoxy)piperidine hydrochloride (CAS: 1185303-15-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of central nervous system (CNS) drugs. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential applications.

The compound has been investigated for its role as a building block in the synthesis of piperidine-based derivatives, which are known for their diverse biological activities. Recent publications have demonstrated that 4-(4-Ethoxyphenoxy)piperidine hydrochloride can be efficiently synthesized through a series of optimized reactions, yielding high purity and good scalability. These advancements are critical for its potential use in large-scale pharmaceutical production.

Pharmacological studies have explored the compound's interactions with various biological targets, particularly in the context of neurotransmitter modulation. Preliminary results suggest that derivatives of 4-(4-Ethoxyphenoxy)piperidine hydrochloride exhibit affinity for serotonin and dopamine receptors, indicating potential applications in the treatment of psychiatric and neurological disorders. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

In addition to its CNS applications, recent research has also investigated the compound's potential in other therapeutic areas. For instance, studies have explored its use as a precursor in the development of anticancer agents, leveraging its structural features to enhance drug delivery and target specificity. These investigations are still in the early stages, but they underscore the versatility of 4-(4-Ethoxyphenoxy)piperidine hydrochloride in drug discovery.

Despite these promising developments, challenges remain in the optimization of the compound's pharmacokinetic and pharmacodynamic properties. Researchers are actively working to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 4-(4-Ethoxyphenoxy)piperidine hydrochloride (CAS: 1185303-15-4) represents a valuable tool in modern drug discovery, with potential applications spanning multiple therapeutic domains. Continued research and development efforts will be essential to fully unlock its potential and translate laboratory findings into clinically viable treatments. This brief underscores the importance of interdisciplinary collaboration and innovation in advancing the field of chemical biology and pharmaceutical sciences.